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Compound of Interest

Compound Name: Ganoderenic acid C

Cat. No.: B10820717 Get Quote

For Immediate Use by Researchers, Scientists, and Drug Development Professionals

This document provides critical safety, handling, and disposal information for Ganoderenic
acid C, a triterpenoid found in Ganoderma lucidum. Adherence to these guidelines is essential

for ensuring a safe laboratory environment and the integrity of your research. While

Ganoderenic acid C is not classified as a hazardous substance, standard laboratory safety

protocols for handling chemical compounds should always be followed.[1]

Physicochemical and Safety Data
Key quantitative data for Ganoderenic acid C are summarized below, providing a quick

reference for experimental planning and safety assessments.
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Property Value Source(s)

Chemical Name

(3β,7β,15α,20E)-3,7,15-

trihydroxy-11,23-dioxo-lanosta-

8,20(22)-dien-26-oic acid

[2]

CAS Number 100665-42-7 [2][3]

Molecular Formula C₃₀H₄₄O₇ [2][3]

Molecular Weight 516.7 g/mol [2][3]

Appearance Solid [2]

Solubility Soluble in Methanol [2][3]

Storage Conditions Store at -20°C [2][3]

Biological Activity
Cytotoxic to H460 cancer cells

(IC₅₀ = 93 µM)
[2]

Hazard Classification
Not classified as a hazardous

substance or mixture.
[1]

Operational Plan: Personal Protective Equipment
(PPE) and Handling Procedures
A systematic approach to handling Ganoderenic acid C is crucial to minimize exposure and

prevent contamination. The following PPE and handling protocols are based on best practices

for non-hazardous chemical powders.

Personal Protective Equipment (PPE)
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Scenario Recommended PPE

Weighing and Aliquoting (Dry Powder)
• Nitrile gloves• Laboratory coat• Safety glasses

with side shields

Preparation of Solutions

• Nitrile gloves• Laboratory coat• Safety glasses

with side shields or chemical splash

goggles(Perform in a chemical fume hood or

well-ventilated area)

In Vitro / In Vivo Experiments • Nitrile gloves• Laboratory coat• Safety glasses

Standard Operating Procedure for Handling

Preparation:

Ensure the work area, such as a laboratory bench or chemical fume hood, is clean and

uncluttered.[4]

Verify that the Safety Data Sheet (SDS) is accessible.[4]

Don the appropriate PPE as specified in the table above.[4]

Weighing and Solution Preparation:

When handling the powder, work in a well-ventilated area or a chemical fume hood to

avoid dust and aerosol formation.[1]

Use a spatula to handle the powder, minimizing the generation of dust.[4]

To prepare a stock solution, slowly add the solvent (e.g., Methanol) to the vessel

containing the weighed Ganoderenic acid C to prevent splashing.[4][5]

If necessary, use a vortex mixer or sonicator to ensure the compound is completely

dissolved.[4]

For aqueous solutions, it is recommended to first dissolve the compound in an organic

solvent like ethanol or DMSO before diluting with the aqueous buffer.[5]
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Post-Handling:

Tightly seal the container of Ganoderenic acid C after use.[1][4]

Clean the work area and any equipment used.[4]

Properly remove and dispose of gloves.

Thoroughly wash hands with soap and water.[4]

Disposal Plan
Proper disposal of Ganoderenic acid C and associated waste is essential for environmental

safety and regulatory compliance. As a non-hazardous substance, the disposal procedures are

more straightforward than for hazardous chemicals.

Disposal of Solid Ganoderenic Acid C

Uncontaminated, solid Ganoderenic acid C is considered non-hazardous waste.[1]

It can typically be disposed of in the regular solid waste stream.[6] However, to prevent

accidental handling by custodial staff, it is best practice to place it directly into an outside

dumpster.[1]

Ensure the container is clearly labeled.

Disposal of Solutions

Aqueous Solutions: Small quantities of dilute, non-hazardous aqueous solutions may be

permissible for drain disposal with copious amounts of water, but always consult your

institution's Environmental Health and Safety (EHS) guidelines first.[1][7]

Solutions in Organic Solvents: Organic solvent waste should be collected in a designated

hazardous waste container.[8] Never pour organic solvents down the drain.[8] The container

must be properly labeled with its contents and stored in a well-ventilated area.

Disposal of Contaminated Materials
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Labware (e.g., pipette tips, centrifuge tubes) and PPE (e.g., gloves) that have come into

contact with Ganoderenic acid C can generally be disposed of as non-hazardous laboratory

waste, provided they are not contaminated with any hazardous substances.[4]

Empty containers should be defaced to indicate they no longer contain the chemical and can

be disposed of in the regular trash.[1]

Experimental Protocols
The following are general methodologies for common experiments involving Ganoderenic acid
C.

In Vitro Cell Viability Assay (MTS Assay)

This protocol is used to determine the cytotoxic effects of Ganoderenic acid C on a cancer cell

line (e.g., H460).

Cell Seeding:

Seed cells in a 96-well plate at a density of 5,000-10,000 cells per well in 100 µL of

complete culture medium.

Incubate overnight at 37°C in a 5% CO₂ incubator to allow for cell attachment.

Treatment:

Prepare serial dilutions of a Ganoderenic acid C stock solution in the complete culture

medium to achieve the desired final concentrations.

Remove the existing medium from the wells and add 100 µL of the medium containing the

various concentrations of Ganoderenic acid C.

Include wells for untreated cells (medium only) and a vehicle control (medium with the

same concentration of solvent used to dissolve Ganoderenic acid C).

Incubate for the desired time period (e.g., 24, 48, or 72 hours).

MTS Incubation and Measurement:
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Add 20 µL of MTS reagent to each well.

Incubate for 1-4 hours at 37°C.

Measure the absorbance at 490 nm using a microplate reader.

Cell viability is calculated as a percentage of the untreated control. The IC₅₀ value can be

determined from the dose-response curve.

Potential Signaling Pathway
While the specific signaling pathways modulated by Ganoderenic acid C are not extensively

documented, research on closely related compounds like Ganoderic acid C1 and other

ganoderic acids suggests a role in modulating inflammatory and apoptotic pathways.[9][10][11]

The diagram below illustrates a plausible mechanism of action where Ganoderenic acid C
may inhibit pro-inflammatory signaling and induce apoptosis, common activities for this class of

triterpenoids.
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Caption: Generalized signaling pathways potentially modulated by Ganoderenic Acid C.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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